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For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the solubility
characteristics of 2,5-dimethoxytetrahydrofuran, a key intermediate in organic synthesis.[1][2]
[3] While extensive quantitative solubility data is not readily available in published literature, this
document compiles the existing qualitative information and presents a detailed, generalized
experimental protocol for its quantitative determination. This guide is intended to support
researchers and professionals in the effective use of 2,5-dimethoxytetrahydrofuran in various
chemical and pharmaceutical applications.[4]

Introduction

2,5-Dimethoxytetrahydrofuran is a versatile heterocyclic organic compound. It serves as a
valuable intermediate and building block in the synthesis of more complex molecules, including
pharmaceuticals like atropine sulfate and as a precursor to butanediol.[1][2] Its utility in
proteomics research, as a photographic hardener, and as a disinfectant further highlights its
importance.[1] Understanding its solubility in various organic solvents is critical for its
application in reaction chemistry, formulation development, and purification processes. This
guide summarizes the known solubility properties of 2,5-dimethoxytetrahydrofuran and
provides a robust methodology for further experimental determination.

Physical and Chemical Properties
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2,5-Dimethoxytetrahydrofuran is a colorless to light yellow liquid at room temperature.[2][4] A

summary of its key physical properties is presented in Table 1.

Property Value Reference(s)
Molecular Formula CeH1203 [5]

Molecular Weight 132.16 g/mol [5]1[6]
Appearance Colorless to light yellow liquid [2][4]

Density 1.02 - 1.023 g/mL at 20-25 °C [2][5]

Boiling Point 145-147 °C at 760 mmHg [1][2]I5]
Melting Point -45 °C (11041071
Refractive Index n20/D 1.418 [1][5]

Flash Point 38 °C (100.4 °F) - closed cup [5]

Solubility of 2,5-Dimethoxytetrahydrofuran

A thorough review of scientific literature indicates a lack of comprehensive quantitative data on

the solubility of 2,5-dimethoxytetrahydrofuran across a wide range of organic solvents.

However, qualitative descriptions of its solubility are available from various chemical suppliers

and databases.

The available qualitative solubility information is summarized in Table 2. The term "miscible”

implies that the solute and solvent mix in all proportions to form a homogeneous solution.
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Solvent Solubility Reference(s)
Methanol Miscible [1112]
Diethyl Ether Miscible [1][2]
Tetrahydrofuran (THF) Miscible [11[2]
Alcohol (general) Soluble [7]
Immiscible / Practically
Water [1112]
Insoluble

Note: One source described the compound as "very soluble” in water, which contradicts several
other sources that state it is immiscible or practically insoluble.[8] Researchers should verify
this property for their specific application.

As of this review, specific quantitative solubility data (e.g., in g/100 mL, molarity, or mole
fraction at specified temperatures) for 2,5-dimethoxytetrahydrofuran in a broad spectrum of
organic solvents is not available in the public domain literature. The following section provides
a detailed experimental protocol to enable researchers to determine this data.

Experimental Protocol for Solubility Determination

This section outlines a generalized protocol for the quantitative determination of the solubility of
a liquid solute, such as 2,5-dimethoxytetrahydrofuran, in an organic solvent. The method
described is a common approach based on achieving equilibrium and quantifying the solute
concentration in the saturated solution.[9][10]

A supersaturated solution of the solute (2,5-dimethoxytetrahydrofuran) in the chosen solvent is
prepared at a controlled temperature. The mixture is allowed to equilibrate, resulting in a
saturated solution with any excess solute forming a separate phase. An aliquot of the saturated
liquid phase is carefully removed, diluted, and analyzed using a suitable analytical technique
(e.g., Gas Chromatography) to determine the solute concentration.

o 2,5-Dimethoxytetrahydrofuran (=98% purity)

o Selected organic solvents (analytical grade)
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Temperature-controlled shaker or water bath
Calibrated thermometer

Glass vials with screw caps

Volumetric flasks and pipettes

Syringes and syringe filters (PTFE, 0.22 um)

Gas Chromatograph with a Flame lonization Detector (GC-FID) or Mass Spectrometer (GC-
MS)

Analytical balance
Preparation of the Solvent/Solute Mixture:
o Add a measured volume of the chosen organic solvent to a series of glass vials.

o Add an excess amount of 2,5-dimethoxytetrahydrofuran to each vial to ensure that a
saturated solution can be formed.

o Securely cap the vials to prevent solvent evaporation.
Equilibration:

o Place the vials in a temperature-controlled shaker or water bath set to the desired
experimental temperature (e.g., 25 °C).

o Agitate the mixtures for a sufficient period to ensure equilibrium is reached (e.g., 24-48
hours). The time required for equilibration should be determined empirically.

Sample Collection:

o After equilibration, stop the agitation and allow the vials to stand undisturbed in the
temperature bath for several hours to allow for phase separation.
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o Carefully withdraw a precise aliquot of the clear, saturated supernatant using a pre-
warmed syringe to prevent precipitation upon cooling.

o Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask.

o Sample Preparation for Analysis:

o Determine the weight of the collected filtrate.

o Dilute the filtrate to the mark with the same solvent.

o Prepare a series of calibration standards of 2,5-dimethoxytetrahydrofuran in the chosen
solvent of known concentrations.

e Quantification:

o Analyze the calibration standards and the diluted sample using a validated GC-FID or GC-
MS method.

o Construct a calibration curve by plotting the analytical signal versus the concentration of
the standards.

o Determine the concentration of 2,5-dimethoxytetrahydrofuran in the diluted sample from
the calibration curve.

o Calculation of Solubility:

o Calculate the original concentration in the saturated solution, accounting for the dilution
factor.

o Express the solubility in desired units, such as g/100 mL of solvent or mol/L.
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Caption: Workflow for quantitative solubility determination.
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Conclusion

2,5-Dimethoxytetrahydrofuran is a chemical of significant interest with established miscibility in
common organic solvents like methanol, diethyl ether, and tetrahydrofuran. While a
comprehensive quantitative solubility dataset is currently absent from the literature, this guide
provides a detailed and robust experimental protocol that researchers can employ to generate
this valuable data. The provided methodology, utilizing standard laboratory equipment, will
enable the precise determination of solubility, thereby facilitating process optimization, reaction
design, and the development of new applications for this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://lwww.benchchem.com/product/b1607374#solubility-of-2-5-
dimethoxytetrahydrofuran-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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